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Compound of Interest

Compound Name: Mesigyna
CAS No.: 99897-30-0
Cat. No.: B1214444
Get Quote
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For researchers, scientists, and drug development professionals, the safe handling of
pharmaceutical compounds is paramount. Mesigyna, an injectable contraceptive, contains the
active ingredients norethisterone enanthate and estradiol valerate. Both are potent steroidal
hormones that require specific personal protective equipment (PPE) and handling protocols to
prevent occupational exposure and ensure laboratory safety. This document provides essential,
immediate safety and logistical information, including operational and disposal plans, to guide
laboratory personnel.

Personal Protective Equipment (PPE)

When handling Mesigyna or its active pharmaceutical ingredients (APIs), norethisterone
enanthate and estradiol valerate, a comprehensive approach to personal protection is
necessary. This includes measures to prevent skin contact, inhalation, and ingestion.
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PPE Category Item Specification

Wear two pairs of powder-free
nitrile gloves. Change gloves
regularly, at least every 30 to

) 60 minutes, or immediately if

Hand Protection Gloves

they are torn, punctured, or
contaminated.[1][2] One glove
should be worn under the

gown cuff and the other over it.

A disposable, long-sleeved
gown made of a low-
permeability fabric with a solid
front and tight-fitting cuffs is

Body Protection Lab Coat/Gown required.[2][3] Gowns should
be changed immediately after
a spill or every two to three
hours during continuous
handling.[3]

Chemical splash goggles that
meet ANSI Z87.1 standards
should be worn.[4] In situations

Eye and Face Protection Goggles and Face Shield with a risk of splashes or
aerosol generation, a face
shield should be worn in

addition to goggles.[4]

For activities that may
generate dust or aerosols,
such as weighing or preparing
Respiratory Protection Respirator formulations, a NIOSH-
approved respirator is
necessary to prevent

inhalation.[5]

Foot Protection Shoe Covers Disposable shoe covers

should be worn to prevent the

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.pppmag.com/article/121/December_2006/Personal_Equipment_for_Use_in_Handling_Hazardous_Drugs/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sentryair.com/blog/product-review/fume-hoods/ductless-fume-hood/reducing-exposure-to-airborne-hormones-during-compounding/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

tracking of contaminants out of

the handling area.[3]

Hazard Identification and Classification

The active components of Mesigyna, norethisterone enanthate and estradiol valerate, are

classified with specific hazards that necessitate the stringent use of PPE.

Active Ingredient

GHS Hazard Classification Hazard Statements

Norethisterone Enanthate

Carcinogenicity (Category 2)[6]
[7] cancer.[6][7]

H351: Suspected of causing

Reproductive Toxicity
(Category 1A/1B)[6][7]

H360: May damage fertility or
the unborn child.[6][7]

Reproductive Toxicity (effects

on or via lactation)[6][8]

H362: May cause harm to
breast-fed children.[6][8]

Hazardous to the aquatic
environment, long-term hazard
(Category 4)[6]

H413: May cause long lasting

harmful effects to aquatic life.

[6]

Estradiol Valerate

Carcinogenicity (Category 1)[8] H350: May cause cancer.[8]

Reproductive Toxicity
(Category 1A/1B)[8][9]

H360: May damage fertility or
the unborn child.[8][9]

Reproductive Toxicity (effects

on or via lactation)[8]

H362: May cause harm to
breast-fed children.[8]

Hazardous to the aquatic
environment, long-term hazard

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

Experimental Protocols: Safe Handling and Disposal

Workflow
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A systematic workflow is critical to ensure safety from the moment the compounds are handled
until their final disposal.

Mesigyna Handling and Disposal Workflow

Preparation

Don Full PPE

Prepare Work Area in Ventilated Hood

Weighing and Compounding

Conduct Experiment

Decontamination

Clean and Decontaminate Work Surface

l

Doff Outer Gloves

Disg)sal

Segregate Hazardous Waste
Dispose of Sharps in Designated Container

Dispose of Contaminated PPE

Dispose of Chemical Waste per Regulations
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Mesigyna Handling and Disposal Workflow Diagram

Operational Plan:
e Preparation:
o Always don the full required PPE before entering the designated handling area.

o Prepare the work area within a certified chemical fume hood or other appropriate
ventilated enclosure to minimize inhalation exposure.[5]

e Handling:

o When weighing or compounding, use techniques that minimize the generation of dust and
aerosols.

o Conduct all experimental procedures involving Mesigyna or its APIs within the designated
containment area.

» Decontamination:
o Upon completion of work, thoroughly decontaminate all surfaces and equipment.

o Remove the outer pair of gloves and dispose of them as hazardous waste before leaving
the immediate work area.[2]

Disposal Plan:

All waste generated from the handling of Mesigyna and its components must be treated as
hazardous waste.

e Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-resistant sharps container.[10]

o Contaminated PPE: All used PPE, including gloves, gowns, and shoe covers, should be
collected in a clearly labeled hazardous waste container.[2][11]
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Chemical Waste: Unused compounds, solutions, and rinsates should be collected in a
designated hazardous chemical waste container.[10][12] Do not discharge to drains.[11]
Disposal must adhere to local, state, and federal regulations.[13][14] Empty containers that
held the active ingredients should be triple-rinsed, with the rinsate collected as hazardous
waste.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Mesigyna]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214444/docs#essential-safety-and-logistical-
information-for-handling-mesigyna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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